Cas no 101832-77-3 (1H-Indole-5-methanamine,3-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 1H-Indole-5-methanamine,3-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 101832-77-3
• MF: C₁₆H₁₇ClN₂
• MW: 272.772582769394
• CID: 192941
• PubChem ID: 59006
• Update Time: 2025-04-19

1H-Indole-5-methanamine,3-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine,3-(phenylmethyl)-, hydrochloride (1:1)
• (3-benzyl-1H-indol-5-yl)methylazanium,chloride
• 5-Aminomethyl-3-benzyl indole hydrochloride
• 101832-77-3
• INDOLE, 5-(AMINOMETHYL)-3-BENZYL-, HYDROCHLORIDE

• Inchi： 1S/C16H16N2.ClH/c17-10-13-6-7-16-15(9-13)14(11-18-16)8-12-4-2-1-3-5-12;/h1-7,9,11,18H,8,10,17H2;1H
• InChI Key： BXIVZBHWLMYNMB-UHFFFAOYSA-N
• SMILES： [Cl-].N1C=C(CC2C=CC=CC=2)C2C=C(C[NH3+])C=CC1=2

Computed Properties

• Exact Mass: 254.9751
• Monoisotopic Mass: 272.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Boiling Point: 445.7°Cat760mmHg
• Flash Point: 253.7°C
• PSA: 35.19
• LogP: -0.49540